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Compound of Interest

Compound Name: 2-(2,3-Dichlorophenyl)propan-2-ol

Cat. No.: B13606747

Get Quote

Executive Summary: The "Golden Rules" of Disposal
For researchers handling 2-(2,3-Dichlorophenyl)propan-2-ol (CAS: 156744-78-4 or analogs),

the disposal pathway is dictated by its classification as a Halogenated Organic.[1]

DO DO NOT

Segregate into "Halogenated Waste" streams. NEVER pour down the sink or drain.[2]

Label explicitly as "Contains

Halogens/Chlorine."
NEVER mix with strong oxidizers or acids.

Solidify if possible; otherwise, use double-

containment.

NEVER mix with non-halogenated solvents

(increases disposal cost).[3]

Chemical Profile & Hazard Identification
To dispose of this compound safely, you must understand its behavior in a waste stream.[1][4]

It is a tertiary alcohol attached to a dichlorinated benzene ring.
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Property Characteristic Disposal Implication

Chemical Class Halogenated Aromatic Alcohol
Must go to high-temperature

incineration with scrubbers.

Physical State
Viscous Liquid or Low-Melting

Solid

May require "Solid Waste" or

"Liquid Waste" streams

depending on purity.

Solubility Lipophilic (Hydrophobic)

Will not dissolve in water.

Forms separate phases in

aqueous waste, creating

"pockets" of hazard.[1]

Reactivity Tertiary Alcohol

Stable, but can dehydrate to

alkenes in strong acid.[1] Do

not mix with concentrated

H₂SO₄/HNO₃ waste.

Environmental
Persistent Organic Pollutant

(POP) potential

Strict "Zero Discharge" to

sewer systems.

The Core Directive: Segregation Logic
Why separate Halogenated from Non-Halogenated? This is not just bureaucracy; it is chemistry

and economics.

Incineration Chemistry: When 2-(2,3-Dichlorophenyl)propan-2-ol is incinerated, the

chlorine atoms convert to Hydrochloric Acid (HCl) gas.[1]

Infrastructure: This requires incinerators equipped with acid gas scrubbers.

Cost: Burning halogenated waste costs 2–3x more than non-halogenated waste.[4][5] Mixing

this compound into a drum of pure Acetone ruins the entire drum, forcing the facility to treat

the whole volume as halogenated.[1]

Step-by-Step Disposal Protocol
Phase A: Preparation
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PPE: Standard nitrile gloves are generally effective for short contact, but for extended

handling of halogenated aromatics, Viton® or Silver Shield laminate gloves provide superior

permeation resistance.[1]

Container Selection:

Liquids (Solutions): High-Density Polyethylene (HDPE) or Amber Glass. Avoid LDPE for

long-term storage of halogenated aromatics.[1]

Solids (Pure substance): Wide-mouth HDPE jar.

Phase B: Waste Stream Allocation
Follow this decision matrix to determine the physical path of the waste.
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Waste: 2-(2,3-Dichlorophenyl)propan-2-ol

Physical State?

Solid / Pure Substance

Crystalline/Powder

In Solution (Solvent)

Dissolved

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid - Toxic'

Is Solvent Halogenated?

Labeling Requirements:
1. Full Chemical Name
2. Check 'Halogenated'
3. Hazard: Irritant/Toxic

Stream: Halogenated Organic Waste
(Red Can/Tag)

Yes (e.g., DCM, Chloroform) No (e.g., Methanol, Acetone)

CRITICAL STOP:
Do NOT place in Non-Halo Stream

Mistake Path

EHS Pickup / 90-Day Limit

Click to download full resolution via product page

Figure 1: Decision logic for assigning waste streams. Note that even if dissolved in a non-

halogenated solvent like Methanol, the presence of the solute classifies the mixture as

Halogenated Waste.[1]
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Phase C: Labeling & Storage
The Tag: Use your institution's Hazardous Waste Tag.[4]

Constituents: You must list "2-(2,3-Dichlorophenyl)propan-2-ol" fully. Do not use

abbreviations or chemical structures alone.

Hazard Checkboxes: Mark "Toxic" and "Irritant". If dissolved in a flammable solvent, mark

"Flammable".[1]

Storage: Store in a Secondary Containment tray designated for "Organic Waste." Keep away

from "Oxidizers" (Nitric acid, Peroxides).[1]

Spill Management (Immediate Response)
If a spill occurs, the presence of the halogenated ring requires specific cleanup protocols to

prevent groundwater contamination.[1]

Evacuate & Ventilate: If the spill is >100mL or outside a fume hood, evacuate the immediate

area. Chlorinated compounds can cause respiratory distress and dizziness.

Absorb:

Do not use standard paper towels for large spills (inefficient and increases flammable

surface area).

Use: Vermiculite, dry sand, or dedicated "Organic Solvent" spill pads (usually pink or

white).[1]

Decontaminate:

Wipe the surface with a detergent solution (soap and water) after absorbing the bulk

material.

Solvent Wash: A final wipe with acetone may be necessary to remove the oily residue of

the aromatic alcohol, but this wipe must also go into the solid hazardous waste bin.
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Disposal of Debris: All contaminated absorbents, gloves, and scoopers must be bagged,

labeled as "Hazardous Waste - Debris (Contaminated with Halogenated Organics)," and

disposed of via EHS.[1]

Regulatory Framework (US Focus)
Compliance relies on the Resource Conservation and Recovery Act (RCRA).

Waste Coding:

If the compound is a spent solvent formulation: F001/F002 (Spent Halogenated Solvents).

If discarding the pure unused chemical: It does not have a specific "U" or "P" list code. It

typically defaults to D001 (if ignitable) or is regulated under state-specific "Toxic" criteria

due to the chlorinated benzene structure.

Best Practice: Always characterize as "Non-RCRA Regulated Hazardous Waste" if no

specific code applies, but manage it with the stringency of an F-listed waste.[1]

Satellite Accumulation Areas (SAA):

You may store up to 55 gallons of hazardous waste in your lab (SAA).

Container must be closed unless adding waste (EPA's most common violation).

References
United States Environmental Protection Agency (EPA).Hazardous Waste Generators:

Categories and Requirements. RCRA Subtitle C. Available at: [Link]

PubChem.2-(2,4-Dichlorophenyl)propan-1-ol (Analogous Compound Safety Data). National

Library of Medicine. Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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